Cas no 40689-35-8 (Benzoic acid,3,5-dichloro-4-propoxy-, ethyl ester)

Ethyl 3,5-dichloro-4-propoxybenzoate is a benzoic acid derivative characterized by its substituted aromatic ring, featuring chloro and propoxy functional groups at the 3,5- and 4-positions, respectively. The ethyl ester moiety enhances its solubility in organic solvents, making it suitable for applications in synthetic chemistry and agrochemical intermediates. The dichloro substitution contributes to increased stability and potential reactivity in electrophilic or nucleophilic processes. This compound may serve as a precursor in the synthesis of more complex molecules, leveraging its functional groups for further modifications. Its structural properties suggest utility in research settings where tailored aromatic esters are required for specialized reactions or material development.

Benzoic acid,3,5-dichloro-4-propoxy-, ethyl ester structure

40689-35-8 structure

Product Name:Benzoic acid,3,5-dichloro-4-propoxy-, ethyl ester

CAS No:40689-35-8

MF:C₁₂H₁₄Cl₂O₃

MW:277.143762111664

CID:327077

PubChem ID:2737442

Update Time:2025-06-06

Benzoic acid,3,5-dichloro-4-propoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3,5-dichloro-4-propoxy-, ethyl ester
- ETHYL 3,5-DICHLORO-4-PROPOXYBENZOATE
- 40689-35-8
- DTXSID30372065
- 3,5-dichloro-4-propoxybenzoic acid ethyl ester
- MFCD01765356
- E89598
- 1H-Pyrrole-1-carboxylic acid, 2-(trimethylsilyl)-, 1,1-dimethylethyl ester
- ethyl 3,5-dichloro-4-propoxy-benzoate
- FT-0626009
- CS-0190892
- A825239
- Inchi： 1S/C12H14Cl2O3/c1-3-5-17-11-9(13)6-8(7-10(11)14)12(15)16-4-2/h6-7H,3-5H2,1-2H3
- InChI Key： BAPOVASVXQHTOO-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)OCC)C=C(C=1OCCC)Cl

Computed Properties

Exact Mass: 276.03200
Monoisotopic Mass: 276.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Density: 1.233
Boiling Point: 366.5°Cat760mmHg
Flash Point: 144.4°C
Refractive Index: 1.52
PSA: 35.53000
LogP: 3.95890

Benzoic acid,3,5-dichloro-4-propoxy-, ethyl ester Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

Benzoic acid,3,5-dichloro-4-propoxy-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AF60361-250mg	ETHYL 3,5-DICHLORO-4-PROPOXYBENZOATE	40689-35-8	95%	250mg	$121.00	2024-04-20
A2B Chem LLC	AF60361-500mg	ETHYL 3,5-DICHLORO-4-PROPOXYBENZOATE	40689-35-8	95%	500mg	$159.00	2024-04-20
A2B Chem LLC	AF60361-1g	ETHYL 3,5-DICHLORO-4-PROPOXYBENZOATE	40689-35-8	95%	1g	$208.00	2024-04-20
abcr	AB233688-250mg	Ethyl 3,5-dichloro-4-propoxybenzoate; .	40689-35-8		250mg	€168.90	2024-04-17
abcr	AB233688-1g	Ethyl 3,5-dichloro-4-propoxybenzoate; .	40689-35-8		1g	€286.50	2024-04-17
abcr	AB233688-5g	Ethyl 3,5-dichloro-4-propoxybenzoate; .	40689-35-8		5g	€889.50	2024-04-17
abcr	AB233688-10g	Ethyl 3,5-dichloro-4-propoxybenzoate; .	40689-35-8		10g	€1473.70	2024-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1261562-500mg	Ethyl 3,5-dichloro-4-propoxybenzoate	40689-35-8	98%	500mg	￥514.00	2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1261562-1g	Ethyl 3,5-dichloro-4-propoxybenzoate	40689-35-8	98%	1g	￥722.00	2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1261562-5g	Ethyl 3,5-dichloro-4-propoxybenzoate	40689-35-8	98%	5g	￥2581.00	2024-05-14